![molecular formula C11H15ClN2O B7577041 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine](/img/structure/B7577041.png)
5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine
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Overview
Description
5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine is a chemical compound that is widely used in scientific research. This compound is known for its unique properties and has been extensively studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine is not fully understood. However, it is believed to exert its biological activity by interacting with specific targets in the cell. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of certain enzymes and receptors in the cell.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent activity against certain cancer cell lines. It has also been shown to inhibit the activity of certain enzymes and receptors in the cell. However, the biochemical and physiological effects of this compound are not fully understood and require further investigation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine in lab experiments is its potent activity against certain cancer cell lines. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine. One direction is to investigate its potential use as a therapeutic agent for cancer treatment. Another direction is to study its potential use as a ligand in drug discovery. Additionally, further investigation is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine involves the reaction of 5-chloropyridin-2-amine with oxan-4-ylmethyl chloride. The reaction is carried out in the presence of a base such as potassium carbonate, and the product is obtained in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine is widely used in scientific research due to its unique properties. It has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is known to exhibit potent activity against certain cancer cell lines, and it has been studied as a potential anticancer agent. It has also been studied for its potential use as a ligand in drug discovery and as a tool in chemical biology.
properties
IUPAC Name |
5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O/c12-10-1-2-11(14-8-10)13-7-9-3-5-15-6-4-9/h1-2,8-9H,3-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRMFLYFSLSRQPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CNC2=NC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.